Cas no 55796-11-7 (Methyl (2,4-dinitrophenoxy)acetate)

• Product Name: Methyl (2,4-dinitrophenoxy)acetate
• CAS No: 55796-11-7
• MF: C₉H₈N₂O₇
• MW: 256.16902256012
• CID: 3151649
• PubChem ID: 3422110
• Update Time: 2025-11-01

Methyl (2,4-dinitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• (2,4-Dinitro-phenoxy)-acetic acid methyl ester
• 2-(2,4-dinitrophenoxy)acetic acid methyl ester
• methyl (2,4-dinitrophenoxy)acetate
• methyl 2-(2,4-dinitrophenoxy)acetate
• methyl 2-(2,4-dinitrophenoxy)ethanoate
• MFCD02976127
• Acetic acid, 2-(2,4-dinitrophenoxy)-, methyl ester
• LS-07322
• ALBB-023333
• H33958
• CS-0361719
• acetic acid, (2,4-dinitrophenoxy)-, methyl ester
• Oprea1_426185
• AKOS003368798
• methyl(2,4-dinitrophenoxy)acetate
• 55796-11-7
• SCHEMBL10504393
• Methyl (2,4-dinitrophenoxy)acetate

• Inchi： 1S/C9H8N2O7/c1-17-9(12)5-18-8-3-2-6(10(13)14)4-7(8)11(15)16/h2-4H,5H2,1H3
• InChI Key： RXIWUACBCHMLAQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 256.03315060Da
• Monoisotopic Mass: 256.03315060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 127Ų

Additional information on Methyl (2,4-dinitrophenoxy)acetate

Methyl (2,4-dinitrophenoxy)acetate: An Overview of Its Properties and Applications

Methyl (2,4-dinitrophenoxy)acetate (CAS No. 55796-11-7) is a versatile compound with significant applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's properties, synthesis methods, and potential applications, drawing on the latest research findings.

Methyl (2,4-dinitrophenoxy)acetate is an ester derivative characterized by its unique molecular structure, which includes a 2,4-dinitrophenyl group and an acetate moiety. The compound's chemical formula is C₉H₈N₂O₆, and it has a molecular weight of approximately 240.16 g/mol. The presence of the nitro groups imparts significant electronic and steric effects, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl (2,4-dinitrophenoxy)acetate typically involves the reaction of 2,4-dinitrophenol with methyl chloroacetate in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction proceeds via nucleophilic substitution, where the hydroxyl group of 2,4-dinitrophenol attacks the electrophilic carbon of methyl chloroacetate. The resulting intermediate is then deprotonated to form the final ester product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for this synthesis, such as using microwave-assisted reactions or catalysts derived from renewable resources.

In the field of pharmaceutical research, Methyl (2,4-dinitrophenoxy)acetate has shown promise as a building block for the synthesis of bioactive compounds. Its unique electronic properties make it suitable for the preparation of drugs targeting specific biological pathways. For instance, derivatives of this compound have been explored for their potential as anti-inflammatory agents and antioxidants. A recent study published in the Journal of Medicinal Chemistry highlighted the use of Methyl (2,4-dinitrophenoxy)acetate in the development of novel anti-cancer drugs that selectively target tumor cells while minimizing toxicity to healthy tissues.

Beyond pharmaceutical applications, Methyl (2,4-dinitrophenoxy)acetate has found use in materials science due to its ability to enhance the performance of polymers and coatings. The incorporation of this compound into polymer matrices can improve their thermal stability, mechanical strength, and resistance to environmental degradation. Researchers at the University of California have demonstrated that polymers containing Methyl (2,4-dinitrophenoxy)acetate exhibit enhanced barrier properties against moisture and oxygen, making them suitable for use in food packaging and other protective applications.

The environmental impact of Methyl (2,4-dinitrophenoxy)acetate is an important consideration in its industrial application. While the compound itself is not classified as hazardous under current regulations, its production and disposal must be managed carefully to minimize any potential ecological effects. Recent studies have focused on developing more sustainable production processes that reduce waste generation and energy consumption. For example, a study published in Green Chemistry described a novel continuous flow process for synthesizing Methyl (2,4-dinitrophenoxy)acetate, which significantly reduced solvent usage and improved overall process efficiency.

In conclusion, Methyl (2,4-dinitrophenoxy)acetate (CAS No. 55796-11-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in various synthetic pathways. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological frontiers.